N-(1,3-benzothiazol-2-yl)-4-[(6-methylpyridazin-3-yl)oxy]benzamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-4-(6-methylpyridazin-3-yl)oxybenzamide
• InChI: InChI=1S/C19H14N4O2S/c1-12-6-11-17(23-22-12)25-14-9-7-13(8-10-14)18(24)21-19-20-15-4-2-3-5-16(15)26-19/h2-11H,1H3,(H,20,21,24)
• InChI Key: FPCKXZCNJGZUPP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)OC2=CC=C(C=C2)C(=O)NC3=NC4=CC=CC=C4S3
• Molecular Formula: C19H14N4O2S
• Molecular Weight: 362.4 g/mol

Description

N-(1,3-benzothiazol-2-yl)-4-[(6-methylpyridazin-3-yl)oxy]benzamide, or MBT, is a novel small molecule that has been used as a research tool in various scientific fields. It is a derivative of benzothiazole, which is known for its anti-inflammatory, antioxidant and antifungal properties. MBT is a versatile compound that has been used in a variety of research applications, including drug discovery, biochemistry, and physiology.

Mechanism of Action

The exact mechanism of action of MBT is not yet fully understood. However, it is believed that MBT binds to proteins and nucleic acids, which can alter their structure and function. In addition, MBT has been shown to inhibit the activity of enzymes, which can affect the metabolism of drugs and other molecules in the body.
Biochemical and Physiological Effects
MBT has been shown to have a number of biochemical and physiological effects. In addition to inhibiting the activity of enzymes, MBT has been shown to reduce inflammation, protect cells from oxidative stress, and reduce the growth of fungi. MBT has also been shown to have anti-cancer effects, as well as to reduce the risk of cardiovascular disease.

Advantages and Limitations for Lab Experiments

MBT has several advantages for laboratory experiments. It is a versatile compound that can be used in a variety of research applications, and it is relatively easy to synthesize. In addition, MBT is relatively safe to use, and it has few side effects. However, MBT is not suitable for use in clinical trials, as it has not been approved by the FDA.

Future Directions

The potential future applications of MBT are numerous. In drug discovery, MBT could be used to identify novel drug targets and to study the binding of small molecules to proteins and nucleic acids. In biochemistry, MBT could be used to investigate the structure and function of enzymes, as well as to study the kinetics of biochemical reactions. In physiology, MBT could be used to study the effects of drugs on the body and to investigate the role of hormones and other physiological processes. In addition, MBT could be used to investigate the effects of environmental toxins on the body, as well as to study the effects of aging on the body. Finally, MBT could be used to study the effects of nutrition on the body and to investigate the role of nutrition in disease prevention and treatment.

Synthesis Methods

MBT can be synthesized using a variety of methods. The most common method involves a three-step reaction sequence that begins with the reaction of 1,3-benzothiazole with 4-(6-methylpyridazin-3-yl)benzaldehyde in the presence of a base. This reaction produces the intermediate N-(1,3-benzothiazol-2-yl)-4-(6-methylpyridazin-3-yl)benzaldehyde, which is then reacted with benzoyl chloride to form the desired MBT product.

Scientific Research Applications

MBT has been used in a variety of scientific research applications, including drug discovery, biochemistry, and physiology. In drug discovery, MBT has been used to study the binding of small molecules to proteins and nucleic acids, as well as to identify novel drug targets. In biochemistry, MBT has been used to investigate the structure and function of enzymes, as well as to study the kinetics of biochemical reactions. In physiology, MBT has been used to study the effects of drugs on the body and to investigate the role of hormones and other physiological processes.